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Cat. No.: B12385481

Get Quote

Reference: The following application notes and protocols are based on the research paper SU-

E-T-516: Investigation of a Novel Radiochromic Radiation Reporting System Utilizing the

Reduction of Ferric Ion. It is important to note that the "ET516" dosimetry system appears to be

a research designation and not a commercially available product.

Application Notes
This novel dosimetry system operates on a "reverse-Fricke" principle. In contrast to the

standard Fricke dosimeter where ferrous ions (Fe²⁺) are oxidized to ferric ions (Fe³⁺) upon

irradiation, this system utilizes the radiation-induced reduction of ferric ions (Fe³⁺) to ferrous

ions (Fe²⁺). The resulting ferrous ions then react with 1,10-phenanthroline to form a colored

complex, which can be quantified using spectrophotometry.[1]

The system is nearly water equivalent, making it suitable for applications in radiation therapy

and other areas where dose measurement in a water-like medium is critical.[1] The two

formulations, A and B, have been shown to have a linear dose response up to 25 Gy.[1]

Key Features:

Principle: Radiation-induced reduction of Fe³⁺ to Fe²⁺.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12385481#bc-rfq
https://www.benchchem.com/product/b12385481/docs?utm_src=pdf-body#application-notes-and-protocols-for-a-novel-dosimetry-system
https://www.researchgate.net/publication/279735222_SU-E-T-516_Investigation_of_a_Novel_Radiochromic_Radiation_Reporting_System_Utilizing_the_Reduction_of_Ferric_Ion
https://www.researchgate.net/publication/279735222_SU-E-T-516_Investigation_of_a_Novel_Radiochromic_Radiation_Reporting_System_Utilizing_the_Reduction_of_Ferric_Ion
https://www.researchgate.net/publication/279735222_SU-E-T-516_Investigation_of_a_Novel_Radiochromic_Radiation_Reporting_System_Utilizing_the_Reduction_of_Ferric_Ion
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385481?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detection Method: Spectrophotometric measurement of the Fe²⁺-phenanthroline complex.[2]

[3][4][5]

Dose Range: Linear response up to 25 Gy.[1]

Tissue Equivalence: Nearly water equivalent.[1]

Readout: Immediate color formation upon irradiation allows for timely dose measurement.

Experimental Protocols
I. Preparation of Reagents
A. Formulation A Stock Solution:

1,10-Phenanthroline (14 mM): Dissolve the appropriate amount of 1,10-phenanthroline in

deionized water. Gentle heating may be required to fully dissolve the reagent.[4][5]

Ethanol (42 mM): Prepare a 42 mM ethanol solution in deionized water.

Ammonium Ferric Oxalate (57 mM): Dissolve ammonium ferric oxalate in deionized water.

Protect this solution from light to prevent premature reduction of the ferric ions.

Final Formulation A: Mix the three solutions to achieve the final concentrations in the desired

total volume.[1]

B. Formulation B Stock Solution:

1,10-Phenanthroline (27 mM): Prepare a 27 mM solution of 1,10-phenanthroline in deionized

water.[1]

Ethanol (42 mM): Prepare a 42 mM ethanol solution in deionized water.[1]

Ammonium Ferric Oxalate (28 mM): Prepare a 28 mM solution of ammonium ferric oxalate in

deionized water, protecting it from light.[1]

Final Formulation B: Mix the three solutions to achieve the final concentrations in the desired

total volume.[1]
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II. Irradiation Procedure
Sample Preparation: Dispense the prepared dosimetry solutions (Formulation A or B) into

suitable, optically clear vials or cuvettes.

Irradiation: Expose the samples to a calibrated radiation source, such as a Cobalt-60 unit, for

the desired doses (e.g., 0, 1, 5, 10, 15, 20, and 25 Gy).[1] A non-irradiated sample should be

used as a control (0 Gy).

Post-Irradiation: The colored complex forms immediately upon irradiation.[1]

III. Data Acquisition and Analysis
Spectrophotometer Setup: Set the spectrophotometer to measure absorbance in the visible

range (450-650 nm).[1] Use the non-irradiated control sample to blank the instrument.

Absorbance Measurement: Measure the absorbance of the irradiated samples. The peak

maximum absorbance for the Fe²⁺-phenanthroline complex is at 512 nm.[1]

Data Analysis:

Plot the absorbance at 512 nm as a function of the absorbed dose.

Perform a linear regression on the data to determine the dose-response curve and the R-

squared value to assess linearity.[1]

Data Presentation
Table 1: Composition of Dosimetry Formulations

Component
Formulation A
Concentration

Formulation B
Concentration

1,10-Phenanthroline 14 mM 27 mM

Ethanol 42 mM 42 mM

Ammonium Ferric Oxalate 57 mM 28 mM
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Table 2: Performance Characteristics

Parameter Formulation A Formulation B

Peak Absorbance Wavelength 512 nm 512 nm

Linear Dose Response Range up to 25 Gy up to 25 Gy

Linearity (R²) 0.98 0.97

Effective Atomic Number (Zeff) 7.65 7.52

(Reference: Water Zeff = 7.42)
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Caption: Experimental workflow for the ET516 dosimetry system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for a Novel Dosimetry
System]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385481/docs#application-notes-and-protocols-for-
a-novel-dosimetry-system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b12385481/docs#application-notes-and-protocols-for-a-novel-dosimetry-system
https://www.benchchem.com/product/b12385481/docs#application-notes-and-protocols-for-a-novel-dosimetry-system
https://www.benchchem.com/product/b12385481/docs#application-notes-and-protocols-for-a-novel-dosimetry-system
https://www.benchchem.com/product/b12385481/docs#application-notes-and-protocols-for-a-novel-dosimetry-system
https://www.benchchem.com/product/b12385481?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385481?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

